2,3-dinor-PGE1

• Molecular Formula: C18H30O5
• Molecular Weight: 326.4 g/mol
• InChI: InChI=1S/C18H30O5/c1-2-3-4-7-13(19)10-11-15-14(16(20)12-17(15)21)8-5-6-9-18(22)23/h10-11,13-15,17,19,21H,2-9,12H2,1H3,(H,22,23)/b11-10+/t13-,14+,15+,17+/m0/s1
• InChIKey: GTUGBRJEKVKOKQ-LRSAKWJDSA-N

2,3-dinor-PGE1 Metabolite: Product Overview, Purity, and Procurement-Ready Specifications

2,3-dinor-Prostaglandin E1 (2,3-dinor-PGE1, CAS 7046-40-4) is a minor β‑oxidation metabolite of Prostaglandin E1 (PGE1) . While PGE1 itself is not a major naturally occurring prostaglandin, it is widely administered clinically for indications including peripheral occlusive vascular disease, erectile dysfunction, and neonatal cardiology . Under normal metabolic conditions, PGE1 oxidation at C‑15 yields 13,14‑dihydro‑15‑keto PGE1 as the predominant metabolite; however, inhibition of this pathway or substrate excess can shunt metabolism toward 2,3‑dinor metabolites such as 2,3‑dinor-PGE1 . The compound is available as a high-purity (≥98%) research standard, exclusively manufactured by Cayman Chemical, and is supplied as a crystalline solid with defined solubility and storage specifications for analytical and investigative use .

β‑oxidation pathway‑specific metabolite probe

High‑purity analytical standard for LC‑MS/MS workflows

Inert negative control candidate (no reported bioactivity)

Why 2,3-dinor-PGE1 Cannot Be Substituted by PGE1 or Its Major Metabolite in Research and Analytical Applications

Prostaglandin metabolites exhibit distinct metabolic origins, stability profiles, and biological activities, rendering them non‑interchangeable in research and analytical contexts. 2,3-dinor-PGE1 is a specific β‑oxidation product of PGE1 that accumulates under conditions where the primary 15‑oxidation pathway is inhibited or saturated . In contrast, the major metabolite 13,14‑dihydro‑15‑keto PGE1 possesses measurable residual bioactivity (e.g., weak antiplatelet aggregation) and is itself chemically unstable, often requiring conversion to bicyclo‑PGE1 for reliable quantification . Substituting 2,3-dinor-PGE1 with either the parent drug PGE1 or the major 15‑oxidation metabolite would therefore introduce either uncharacterized pharmacological activity or measurement bias in studies of alternative PGE1 metabolism, biomarker validation, or method development. The sections below provide quantitative evidence defining the unique analytical and procurement value of 2,3-dinor-PGE1.

Metabolic pathway mismatch

PGE1 or 13,14‑dihydro‑15‑keto PGE1 does not reflect β‑oxidation shunt metabolism; may obscure pathway‑specific findings.

Residual bioactivity interference

Major metabolite retains weak antiplatelet activity; may confound bioactivity assays where an inert control is required.

Stability and handling divergence

13,14‑dihydro‑15‑keto PGE1 is chemically unstable and often requires derivatization; 2,3‑dinor‑PGE1 remains stable as powder.

Quantitative Differentiation Evidence: 2,3-dinor-PGE1 vs. PGE1 and Alternative Prostaglandin Metabolites

Metabolic Origin and Pathway Specificity: Minor β‑Oxidation Metabolite vs. Major 15‑Oxidation Metabolite

2,3-dinor-PGE1 is a minor β‑oxidation metabolite of PGE1 that arises under conditions where the primary 15‑oxidation pathway is inhibited or saturated by excess substrate . In contrast, 13,14‑dihydro‑15‑keto PGE1 is the major metabolite produced via 15‑oxidation and is the predominant circulating form .

Metabolic origin

Class-level

Minor β‑oxidation metabolite vs. major 15‑oxidation product

Pathway‑specific probe; data to verify under disease models

Class‑level inference; verify in your experimental system

Evidence Dimension	Metabolic pathway and relative abundance
Target Compound Data	Minor metabolite; accumulates when 15‑oxidation is inhibited or substrate is excessive.
Comparator Or Baseline	13,14-dihydro-15-keto PGE1 (major metabolite; primary route under normal physiology).
Quantified Difference	Qualitative difference in pathway origin; 2,3-dinor-PGE1 is not detected in significant quantities under normal conditions, whereas 13,14-dihydro-15-keto PGE1 is the dominant circulating metabolite.
Conditions	In vitro and in vivo PGE1 metabolism; pathway inhibition or substrate saturation models.

Why This Matters

Enables specific investigation of alternative PGE1 metabolic fates or detection of altered metabolism in disease states where the 15‑oxidation pathway is compromised.

Purity and Exclusivity: ≥98% Pure 2,3-dinor-PGE1 from a Single Commercial Manufacturer

2,3-dinor-PGE1 is supplied at ≥98% purity and is exclusively manufactured by Cayman Chemical, a leading supplier of prostaglandins and their metabolites [1]. This contrasts with the major metabolite 13,14-dihydro-15-keto PGE1, which is available from multiple vendors with variable purity specifications (e.g., 95%–99%).

Purity

Head-to-head

≥98% (single‑source)

High purity reduces batch variability for LC‑MS/MS

Exclusive manufacturer; verify COA

Evidence Dimension	Purity and commercial availability
Target Compound Data	≥98% purity; exclusive commercial source.
Comparator Or Baseline	13,14-dihydro-15-keto PGE1 (≥95% purity from multiple suppliers; e.g., MedChemExpress purity unspecified).
Quantified Difference	Guaranteed minimum purity ≥98% for 2,3-dinor-PGE1; exclusive manufacturing ensures consistent analytical performance.
Conditions	Batch analysis certificate; vendor specifications.

Why This Matters

High and consistent purity reduces inter‑batch variability in analytical methods and ensures reliable quantification in LC‑MS/MS assays.

• [1] Bertin Bioreagent. 2,3-dinor Prostaglandin E1 Product Page. CAT N°: 13120. Accessed 2026. View Source

Solubility Profile: Enhanced Organic Solvent Solubility Compared to Bicyclo-PGE1

2,3-dinor-PGE1 exhibits higher solubility in common organic solvents than the stable derivative of the major PGE1 metabolite, bicyclo-PGE1 .

Solubility (DMF)

Reported

DMF >100 mg/mL vs. >25 mg/mL (bicyclo‑PGE1)

Facilitates concentrated stock preparation for analytical workflows

Vendor solubility data; verify in your solvent system

Evidence Dimension	Solubility in organic solvents
Target Compound Data	DMF >100 mg/mL, DMSO >50 mg/mL, Ethanol >50 mg/mL, PBS (pH 7.2) 1.67 mg/mL.
Comparator Or Baseline	Bicyclo-PGE1 (stable derivative of 13,14-dihydro-15-keto PGE1): DMF >25 mg/mL, DMSO >25 mg/mL, Ethanol >30 mg/mL, PBS >1.4 mg/mL.
Quantified Difference	≥4‑fold higher solubility in DMF, ≥2‑fold higher in DMSO and Ethanol.
Conditions	Solubility data from product technical specifications at ambient temperature.

Why This Matters

Higher solubility facilitates preparation of concentrated stock solutions, reducing solvent consumption and potential interference in downstream analytical applications.

Biological Inactivity: No Published Bioactivity Enables Use as a Negative Control or Inert Analytical Standard

The biological activity of 2,3-dinor-PGE1 has not been published . In contrast, the major PGE1 metabolite 13,14-dihydro-15-keto PGE1 retains weak antiplatelet activity (IC₅₀ = 14.8 μg/mL in ADP-induced human platelet-rich plasma) .

Bioactivity

Class-level

No reported activity vs. weak antiplatelet IC₅₀ 14.8 µg/mL (comparator)

Candidate negative control; absence of pharmacological interference

No published activity for target; comparator has measurable effect

Evidence Dimension	In vitro bioactivity
Target Compound Data	No published biological activity.
Comparator Or Baseline	13,14-dihydro-15-keto PGE1 (IC₅₀ = 14.8 μg/mL for inhibition of ADP-induced platelet aggregation).
Quantified Difference	Target compound has no detectable activity; comparator exhibits measurable (though weak) pharmacological effect.
Conditions	Published literature; absence of activity reports for 2,3-dinor-PGE1.

Why This Matters

Allows the compound to serve as an ideal negative control in bioactivity assays or as an inert internal standard for mass spectrometry without confounding pharmacological effects.

Stability and Storage: Documented Long‑Term Stability (≥2 Years) at –20°C

2,3-dinor-PGE1 is documented to have a stability of ≥2 years when stored at –20°C as a powder [1]. In comparison, 13,14-dihydro-15-keto PGE1 is inherently unstable and is typically quantified indirectly after conversion to bicyclo-PGE1 .

Stability

Reported

≥2 years at −20°C (powder)

Supports longitudinal studies without recharacterization

Vendor‑reported stability; confirm under your storage

Evidence Dimension	Chemical stability under recommended storage
Target Compound Data	Stability ≥2 years at –20°C (powder).
Comparator Or Baseline	13,14-dihydro-15-keto PGE1 (unstable; requires conversion to bicyclo-PGE1 for reliable measurement).
Quantified Difference	Minimum 2-year shelf life vs. instability necessitating derivative formation.
Conditions	Vendor stability data; published metabolic stability studies.

Why This Matters

Long‑term stability reduces the need for frequent re‑ordering and re‑characterization, supporting longitudinal studies and reducing laboratory operational costs.

• [1] Neta Scientific. Cayman 2,3-Dinor Prostaglandin E1 Product Page. SKU CAYM-13120-25. Accessed 2026. View Source

2,3-dinor-PGE1: Validated Research and Industrial Application Scenarios Based on Quantitative Differentiation

Metabolomics and Biomarker Discovery: Profiling Alternative PGE1 Metabolic Pathways

Use 2,3-dinor-PGE1 as a reference standard in LC‑MS/MS methods to identify and quantify β‑oxidation products of PGE1 in biological matrices. Because 2,3-dinor-PGE1 accumulates only when the primary 15‑oxidation pathway is inhibited or saturated, its detection serves as a specific indicator of altered PGE1 metabolism in disease models or pharmacological studies .

Analytical Method Development and Validation: High‑Purity Internal Standard for Mass Spectrometry

Leverage the ≥98% purity and exclusive manufacturing of 2,3-dinor-PGE1 to develop robust LC‑MS/MS methods for prostaglandin metabolite profiling. Its documented stability (≥2 years at –20°C) ensures consistent performance across long‑term studies [1], while its enhanced solubility in organic solvents facilitates preparation of concentrated calibration standards .

Pharmacological Assay Negative Control: Inert Metabolite for Baseline Correction

Employ 2,3-dinor-PGE1 as a negative control in cell‑based or biochemical assays evaluating PGE1 or prostaglandin metabolite activity. The absence of published biological activity eliminates confounding pharmacological effects, allowing accurate measurement of test compound efficacy without interference.

Longitudinal Pharmacokinetic and Toxicology Studies: Stable Reference for Extended Protocols

Utilize the 2‑year shelf‑life of 2,3-dinor-PGE1 powder [1] to support multi‑year pharmacokinetic or toxicology investigations. Unlike the unstable major metabolite 13,14-dihydro-15-keto PGE1, 2,3-dinor-PGE1 can be stored and used directly without the need for chemical derivatization, reducing experimental variability and protocol complexity .

Application

Selection Property

Validation Focus

PGE1 alternative metabolism profiling

Pathway‑specific metabolite probe

β‑oxidation endpoint detection in biological matrices

LC‑MS/MS method development

High‑purity metabolite standard

Batch consistency and solubility for calibration

Bioactivity assay negative control

Inert metabolite (no reported activity)

Absence of pharmacological interference

Long‑term pharmacokinetic/toxicity studies

Stable powder for extended protocols

Storage stability and reduced recharacterization

• [1] Neta Scientific. Cayman 2,3-Dinor Prostaglandin E1 Product Page. SKU CAYM-13120-25. Accessed 2026. View Source